Cas no 622791-88-2 ((2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate)

• Product Name: (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate
• CAS No: 622791-88-2
• MF: C₂₁H₂₀O₄S
• MW: 368.446105003357
• CID: 5417901
• Update Time: 2025-11-01

(2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• [(2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-1-benzofuran-6-yl] cyclohexanecarboxylate
• Cyclohexanecarboxylic acid, 2,3-dihydro-2-[(3-methyl-2-thienyl)methylene]-3-oxo-6-benzofuranyl ester
• (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate

• Inchi： 1S/C21H20O4S/c1-13-9-10-26-19(13)12-18-20(22)16-8-7-15(11-17(16)25-18)24-21(23)14-5-3-2-4-6-14/h7-12,14H,2-6H2,1H3
• InChI Key： MDXSGDQMLLJEQY-UHFFFAOYSA-N
• SMILES： C1(C(OC2C=C3OC(=CC4SC=CC=4C)C(=O)C3=CC=2)=O)CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2Z)-2-(3-methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate

Introduction to Compound CAS No. 622791-88-2: (2Z)-2-(3-Methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate

(2Z)-2-(3-Methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate (CAS No. 622791-88-2) is a complex organic compound with a unique molecular structure and significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate combination of aromatic and heterocyclic moieties, making it a subject of interest in both academic research and industrial development.

The molecular formula of (2Z)-2-(3-Methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate is C₂₄H₁₉O₄S, with a molecular weight of approximately 405.47 g/mol. The compound features a central benzofuran core, which is substituted with a cyclohexanecarboxylate group and a methylthiophenyl moiety. These structural elements contribute to its diverse chemical properties and potential biological activities.

In recent years, the study of benzofuran derivatives has gained considerable attention due to their wide-ranging biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The presence of the cyclohexanecarboxylate group in (2Z)-2-(3-Methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate adds to its structural complexity and may enhance its pharmacological profile.

The synthesis of (2Z)-2-(3-Methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate typically involves multi-step reactions, including the formation of the benzofuran core, the introduction of the cyclohexanecarboxylate group, and the final coupling with the methylthiophenyl moiety. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, making it more accessible for both research and industrial applications.

One of the key areas of research involving (2Z)-2-(3-Methylthiophen-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate is its potential as an anticancer agent. Studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action is believed to involve the induction of apoptosis through the modulation of cellular signaling pathways.

In addition to its anticancer properties, (2Z)-2-(3-Methylthiophen-2-yl)methylidene-3-o xo - 3 -dihydro - 1 - benzofuran - 6 - yl cyclohexanecarboxylate has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL - 6 , suggesting its potential use in treating inflammatory diseases.

The antioxidant properties of (2Z)-2-(3-Methylthiophen - 2 - yl )methylidene - 3 - oxo - 2 , 3 - dihydro - 1 - benzofuran - 6 - yl cyclohexanecarboxylate have also been explored. Research has shown that it can scavenge free radicals and protect cells from oxidative damage, which is particularly relevant in conditions such as neurodegenerative diseases and cardiovascular disorders.

Clinical trials are currently underway to further evaluate the safety and efficacy of (2Z)-2-(3-Methylthiophen - 2 - yl )methylidene - 3 - oxo - 2 , 3 - dihydro - 1 - benzofuran - 6 - yl cyclohexanecarboxylate in human subjects. Preliminary results are promising, with no significant adverse effects reported at therapeutic doses. However, more extensive studies are needed to fully understand its pharmacokinetics and long-term safety profile.

In conclusion, (2Z)-2-(3-Methylthiophen - 2 - yl )methylidene - 3 - oxo - 2 , 3 - dihydro - 1 - benzofuran - 6 - yl cyclohexanecarboxylate (CAS No. 6 679-8-8_-) is a promising compound with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure and diverse biological activities make it an important subject for ongoing research and development.